2-Amino-5-(methylthio)pyridine
Overview
Description
“2-Amino-5-(methylthio)pyridine” is a chemical compound with the molecular formula C6H8N2S . It is used in the production of various drugs and has potential applications in antimicrobial, anticorrosion, and molecular sensing .
Synthesis Analysis
The synthesis of “2-Amino-5-(methylthio)pyridine” involves several steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines . A novel process for its preparation has been patented, which involves reacting 3-methylpyridine-1-oxide with a trialkylamine and an electrophilic compound .
Molecular Structure Analysis
The molecular weight of “2-Amino-5-(methylthio)pyridine” is 140.21 . Its InChI code is 1S/C6H8N2S/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8) .
Chemical Reactions Analysis
Pyrimidines, which include “2-Amino-5-(methylthio)pyridine”, display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . They have been used in the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
Physical And Chemical Properties Analysis
“2-Amino-5-(methylthio)pyridine” is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .
Scientific Research Applications
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Chemical Synthesis
- Summary of Application : 2-Amino-5-(methylthio)-1,3,4-thiadiazole, which can be synthesized from 2-Amino-5-(methylthio)pyridine, is used as a heterocyclic building block in chemical synthesis .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of the synthesis were not provided in the source .
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Pharmaceutical Research
- Summary of Application : Pyrimidines, which can be synthesized from compounds like 2-Amino-5-(methylthio)pyridine, have been found to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of the research were not provided in the source .
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Synthesis of Heterocyclic Compounds
- Summary of Application : 2-Amino-5-(methylthio)-1,3,4-thiadiazole, which can be synthesized from 2-Amino-5-(methylthio)pyridine, is used as a heterocyclic building block in chemical synthesis .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of the synthesis were not provided in the source .
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Pharmacophore Synthesis
- Summary of Application : Many pharmaceutical companies aim to synthesize low-molecular weight molecules for use as pharmacophores against various biological targets. 2-Aminopyridine can serve as a perfect locomotive in the synthesis and pulling of such molecules towards respective pharmacological goals .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of the research were not provided in the source .
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Synthesis of 9-Methylthio-7,7-dioxo-7,7 a -dihydro-5-oxo-7λ 6,10-dithia-8,11-diaza-cyclopenta [ b] phenantren-6-one
- Summary of Application : 2-Amino-5-(methylthio)-1,3,4-thiadiazole, which can be synthesized from 2-Amino-5-(methylthio)pyridine, may be used in the synthesis of 9-methylthio-7,7-dioxo-7,7 a -dihydro-5-oxo-7λ 6,10-dithia-8,11-diaza-cyclopenta [ b] phenantren-6-one .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of the synthesis were not provided in the source .
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Anti-Inflammatory Effects
- Summary of Application : Pyrimidines, which can be synthesized from compounds like 2-Amino-5-(methylthio)pyridine, have been found to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of the research were not provided in the source .
Safety And Hazards
“2-Amino-5-(methylthio)pyridine” is classified as a poison by ingestion, subcutaneous, and skin contact routes . When heated to decomposition, it emits toxic vapors of NOx . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid getting it in eyes, on skin, or on clothing .
properties
IUPAC Name |
5-methylsulfanylpyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2S/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCPYHIQIDQTSRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CN=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30569690 | |
Record name | 5-(Methylsulfanyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30569690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-(methylthio)pyridine | |
CAS RN |
77618-99-6 | |
Record name | 5-(Methylsulfanyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30569690 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(methylsulfanyl)pyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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